![molecular formula C13H7ClFNO B6376426 5-(3-Chloro-5-fluorophenyl)-2-cyanophenol, 95% CAS No. 1261901-23-8](/img/structure/B6376426.png)
5-(3-Chloro-5-fluorophenyl)-2-cyanophenol, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(3-Chloro-5-fluorophenyl)-2-cyanophenol, 95% (also known as 5-CFPC) is a chemical compound used in a variety of scientific research applications. It is a white crystalline solid that has a melting point of 106-107°C and a boiling point of 210-211°C. 5-CFPC is a derivative of phenol, and it is synthesized by the reaction of 3-chloro-5-fluorophenol and sodium cyanide. Due to its chemical properties, 5-CFPC is widely used in laboratory experiments and scientific research.
Mechanism of Action
The mechanism of action of 5-CFPC is not completely understood. However, it is believed to act as a proton donor, donating a proton to the substrate molecule during the reaction. This proton donation is essential for the reaction to proceed, and it is believed to be the mechanism by which 5-CFPC catalyzes the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-CFPC are not well understood. It is known that 5-CFPC is not toxic to humans, as it has been used in laboratory experiments without any reported adverse effects. However, it is not known if 5-CFPC has any other biochemical or physiological effects on humans.
Advantages and Limitations for Lab Experiments
The primary advantage of using 5-CFPC in laboratory experiments is its high purity (95%). This makes it ideal for use in experiments that require precise measurements and high accuracy. Additionally, 5-CFPC is relatively inexpensive, making it a cost-effective choice for laboratory experiments.
The main limitation of 5-CFPC is its low solubility in water. This makes it difficult to use in experiments that require aqueous solutions. Additionally, 5-CFPC is not stable in the presence of light, so experiments that involve light must be conducted in the dark.
Future Directions
There are a number of potential future directions for 5-CFPC research. These include further research into the biochemical and physiological effects of 5-CFPC, as well as research into its potential applications in the synthesis of new compounds. Additionally, research into the mechanism of action of 5-CFPC could lead to the development of new and improved catalysts for use in laboratory experiments. Finally, research into the solubility of 5-CFPC in water could lead to the development of new aqueous solutions for use in experiments.
Synthesis Methods
5-CFPC is synthesized through a reaction between 3-chloro-5-fluorophenol and sodium cyanide. This reaction is accomplished by heating the two chemicals together in an inert atmosphere at a temperature of around 100°C. The reaction yields a white crystalline solid of 5-CFPC, with a purity of 95%.
Scientific Research Applications
5-CFPC is used in a variety of scientific research applications. It is used as a reagent in the synthesis of various compounds, such as carboxylic acids, amines, and esters. 5-CFPC is also used as a catalyst in the polymerization of styrene and other monomers. Additionally, 5-CFPC is used in the synthesis of fluorescent compounds for use in fluorescence spectroscopy experiments.
properties
IUPAC Name |
4-(3-chloro-5-fluorophenyl)-2-hydroxybenzonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7ClFNO/c14-11-3-10(4-12(15)6-11)8-1-2-9(7-16)13(17)5-8/h1-6,17H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAGHGSDKLPYSKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CC(=CC(=C2)Cl)F)O)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7ClFNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60684825 |
Source
|
Record name | 3'-Chloro-5'-fluoro-3-hydroxy[1,1'-biphenyl]-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60684825 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-Chloro-5-fluorophenyl)-2-cyanophenol | |
CAS RN |
1261901-23-8 |
Source
|
Record name | 3'-Chloro-5'-fluoro-3-hydroxy[1,1'-biphenyl]-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60684825 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.